Cas no 50625-55-3 (2,4-Dimethoxy-5-methylbenzoic acid)

• Product Name: 2,4-Dimethoxy-5-methylbenzoic acid
• CAS No: 50625-55-3
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD04038816
• CID: 364477
• PubChem ID: 51342221
• Update Time: 2025-04-19

2,4-Dimethoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dimethoxy-5-methyl-
• 2,4-dimethoxy-5-methylBenzoic acid
• AKOS005174565
• EN300-311702
• DTXSID00679891
• 50625-55-3
• FT-0718873
• E89721
• MFCD04038816
• CS-0331940
• SCHEMBL13596372
• 2,4-Dimethoxy-5-methylbenzoic acid

• MDL： MFCD04038816
• Inchi： 1S/C10H12O4/c1-6-4-7(10(11)12)9(14-3)5-8(6)13-2/h4-5H,1-3H3,(H,11,12)
• InChI Key： WQBKBHAIWAXLPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)O)=CC=1C)OC

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives